5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5,6-dimethyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C8H8N2O2S/c1-3-4(2)13-7-5(3)6(11)9-8(12)10-7/h1-2H3,(H2,9,10,11,12)
• InChI Key: DBDWJBNPOZKDOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=O)N2)C
• Molecular Formula: C8H8N2O2S
• Molecular Weight: 196.23 g/mol

Description

5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a chemical compound with the empirical formula C8H8N2OS. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound consists of a thieno[2,3-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its molecular weight is 180.23.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been involved in the synthesis of thieno[2,3-d]pyrimidines using microwave irradiation, demonstrating its utility in creating diverse chemical structures (Davoodnia et al., 2009).
• It serves as a key intermediate in the formation of dihydrofuro[2,3-d]pyrimidines and furo[2,3-d]pyrimidines when reacted with alkenes or terminal alkynes in the presence of cerium(IV) ammonium nitrate (Kobayashi et al., 2000).

Radioprotective and Antitumor Activities

• Certain derivatives of 5,6-dimethylthieno[2,3-d]pyrimidine have shown promise in radioprotective and antitumor activities, highlighting its potential in medicinal chemistry and pharmaceutical research (Alqasoumi et al., 2009).

Catalyst in Multi-component Reactions

• The compound has been utilized in multi-component reactions, for instance, in the preparation of indeno[2′,1′:5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione derivatives using nano Fe2O3@SiO2–SO3H as a catalyst, indicating its role in catalysis and material science (Ghashang et al., 2017).

Structural and Spectral Analysis

• The compound's derivatives have been synthesized and analyzed structurally and spectrally, offering insights into their electronic structures and potential applications in material science and molecular electronics (Ashraf et al., 2019).

Mechanism of Action

Target of Action

The primary targets of 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione are currently unknown. This compound is part of a unique collection of chemicals provided for early discovery researchers

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Q & A

A: The research article describes the synthesis of 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione through the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with isocyanates under microwave irradiation. [] This reaction is carried out in the presence of N,N-dimethylacetamide as a solvent. The proposed mechanism involves the formation of 4,5-dimethyl-2-substitutedcarbamoylaminothiophene-3-carboxamide intermediates, some of which were successfully isolated during the study. []